Cas no 87624-31-5 (2H-Cyclohepta[b]pyridin-2-one, decahydro-, trans-)

• Product Name: 2H-Cyclohepta[b]pyridin-2-one, decahydro-, trans-
• CAS No: 87624-31-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 654530
• PubChem ID: 71412507
• Update Time: 2025-04-19

2H-Cyclohepta[b]pyridin-2-one, decahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclohepta[b]pyridin-2-one, decahydro-, trans-
• (4aS,9aR)-1,3,4,4a,5,6,7,8,9,9a-decahydrocyclohepta[b]pyridin-2-one
• (4aS,9aR)-Decahydro-2H-cyclohepta[b]pyridin-2-one
• 87624-31-5
• DTXSID10832056

• Inchi： 1S/C10H17NO/c12-10-7-6-8-4-2-1-3-5-9(8)11-10/h8-9H,1-7H2,(H,11,12)/t8-,9+/m0/s1
• InChI Key： QTPHCCMZFUGSJL-DTWKUNHWSA-N
• SMILES： O=C1CC[C@@H]2CCCCC[C@H]2N1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones